Cas no 1361829-56-2 (2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-5-carboxylic acid)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-5-carboxylic acid
• CAS No: 1361829-56-2
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4933450
• Update Time: 2025-05-20

2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-5-carboxylic acid

• Inchi： 1S/C9H8ClF2NO2/c1-4-5(9(14)15)3-13-6(2-10)7(4)8(11)12/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： CVBBBRROKLVRRH-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C)C(C(=O)O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.8
• Topological Polar Surface Area: 50.2

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-5-carboxylic acid

2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-5-carboxylic Acid: A Comprehensive Overview

The compound 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-5-carboxylic acid (CAS No. 1361829-56-2) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and biological activities. The molecule's structure features a pyridine ring substituted with a chloromethyl group at position 2, a difluoromethyl group at position 3, a methyl group at position 4, and a carboxylic acid group at position 5. These substituents collectively influence the compound's chemical reactivity, stability, and bioavailability.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The chloromethyl and difluoromethyl groups in this compound are known to enhance the molecule's lipophilicity, which is crucial for improving drug absorption and permeability across biological membranes. Additionally, the carboxylic acid group provides an acidic functionality that can participate in hydrogen bonding, further modulating the compound's interactions with biological targets.

The synthesis of 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-5-carboxylic acid involves multi-step organic reactions, including nucleophilic substitutions and electrophilic aromatic substitutions. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring the compound's suitability for advanced applications. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product quality.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. For instance, the chloromethyl group can serve as an electrophilic site for nucleophilic attacks, enabling the construction of diverse heterocyclic frameworks. Similarly, the difluoromethyl group introduces fluorine atoms into the molecule, which are known to enhance metabolic stability and improve pharmacokinetic profiles in drug candidates.

Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of this compound. Quantum mechanical calculations have revealed that the electron-withdrawing effects of the carboxylic acid and difluoromethyl groups significantly influence the molecule's electronic structure. These findings are critical for understanding how the compound interacts with biological systems and how it can be further modified to optimize its therapeutic potential.

In terms of environmental impact, studies have shown that pyridine derivatives like this compound exhibit moderate biodegradability under aerobic conditions. However, their persistence in aquatic environments remains a concern, necessitating further research into eco-friendly synthesis methods and waste management strategies.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new frontiers for this compound. Its unique combination of functional groups makes it an ideal candidate for exploring novel drug delivery systems and advanced materials science applications. As research continues to unfold, 2-(Chloromethyl)-3-(difluoromethyl)-4-methylpyridine-5-carboxylic acid is poised to play a pivotal role in advancing both academic and industrial chemistry.